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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of

Citronellyl Formate, a monoterpenoid ester widely utilized in the fragrance and flavor

industries. This document outlines its fundamental molecular characteristics, provides detailed

experimental protocols for its synthesis and analysis, and situates its primary biological

interaction within the context of olfactory signaling.

Core Molecular and Physical Data
Citronellyl formate, also known as 3,7-dimethyloct-6-enyl formate, is a fatty alcohol ester

recognized for its fresh, fruity, and floral aroma.[1] Its fundamental properties are summarized

below.
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Property Value Source

Molecular Formula C₁₁H₂₀O₂ [2]

Molecular Weight 184.27 g/mol [2]

CAS Number 105-85-1 [2]

Appearance Colorless liquid [3]

Boiling Point 235 °C [2]

Density 0.897 g/cm³ [4]

Flash Point 92 °C (197.6 °F) [4]

Experimental Protocols
Synthesis of Citronellyl Formate via Fischer
Esterification
Citronellyl formate is synthesized through the acid-catalyzed esterification of citronellol with

formic acid.[4] This reaction, a classic example of Fischer esterification, is fundamental in

organic synthesis.

Materials:

Citronellol

Formic acid (methanoic acid)

Strong acid catalyst (e.g., sulfuric acid)

Anhydrous sodium sulfate

Sodium bicarbonate solution (5%)

Organic solvent (e.g., diethyl ether or toluene)
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Separatory funnel, round-bottom flask, reflux condenser, heating mantle, and distillation

apparatus

Procedure:

In a round-bottom flask, combine equimolar amounts of citronellol and formic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser and heat the mixture under reflux for several hours to drive the

reaction to completion. The reaction progress can be monitored using thin-layer

chromatography (TLC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize

the excess acid, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure using a

rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure citronellyl formate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
Gas chromatography-mass spectrometry is a key analytical technique for the identification and

quantification of volatile compounds like citronellyl formate in complex mixtures, such as

essential oils.[5][6][7]

Instrumentation:

Gas chromatograph equipped with a capillary column (e.g., DB-5 or HP-5ms).

Mass spectrometer detector.
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Helium as the carrier gas.

Procedure:

Sample Preparation: Dilute the sample containing citronellyl formate in a suitable volatile

solvent (e.g., hexane or dichloromethane).

Injection: Inject a small volume (typically 1 µL) of the prepared sample into the GC injection

port, which is heated to ensure rapid volatilization.

Separation: The volatile compounds are separated based on their boiling points and

interactions with the stationary phase of the capillary column. A temperature gradient is

typically employed, starting at a lower temperature and gradually increasing to elute

compounds with higher boiling points.

Detection and Identification: As the separated compounds elute from the column, they enter

the mass spectrometer, where they are ionized and fragmented. The resulting mass

spectrum, which shows the mass-to-charge ratio of the fragments, serves as a molecular

fingerprint. The identification of citronellyl formate is confirmed by comparing its retention

time and mass spectrum with that of a known standard.[2]

Biological Interaction: Olfactory Signaling Pathway
As a fragrance molecule, the primary biological interaction of citronellyl formate is with

olfactory receptors in the nasal epithelium. This initiates a signaling cascade that results in the

perception of smell. The general mechanism of olfactory signal transduction is a G-protein

coupled receptor (GPCR) pathway.[8]
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Caption: General olfactory signaling pathway initiated by an odorant like Citronellyl Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091523#citronellyl-formate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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